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Compound of Interest

Compound Name: Fmoc-DL-methionine
CAS No.: 144701-23-5
Cat. No.: B3419499
Get Quote
. J

Executive Summary

Fmoc-DL-Met-OH (N-(9-Fluorenylmethoxycarbonyl)-DL-methionine) is the racemic derivative of
the sulfur-containing amino acid methionine, protected by the base-labile Fmoc group. While
the L-enantiomer is the standard building block for therapeutic peptides, the DL-racemate
serves critical roles in crystallographic phasing (selenomethionine surrogates), racemic
scanning for bioactivity mapping, and cost-effective synthesis of non-stereospecific peptide
libraries.

This guide details the physicochemical profile of Fmoc-DL-Met-OH, outlines its stability
challenges—specifically thioether oxidation—and provides a validated protocol for its use in
Solid Phase Peptide Synthesis (SPPS).

Chemical Identity & Physicochemical Profile
Fmoc-DL-Met-OH consists of a methionine backbone protected at the

-terminus by a fluorenylmethoxycarbonyl (Fmoc) group.[1] The side chain contains a thioether
moiety (
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), which is susceptible to oxidation but requires no additional protection during standard Fmoc

SPPS cycles.

Key Chemical Data

Property

Specification

Chemical Name

N-(9-Fluorenylmethoxycarbonyl)-DL-methionine

CAS Number (DL)

144701-23-5

CAS Number (L-isomer)

71989-28-1 (Reference only)

Molecular Formula

Molecular Weight 371.45 g/mol
Appearance White to off-white crystalline powder
- Soluble in DMF, DMSO, NMP; Sparingly soluble
Solubility )
in DCM
] ] 121-142 °C (Typical for L-isomer; DL-form may
Melting Point )
vary due to crystal packing)
) (HPLC),
Purity Standard

D-isomer (if L-specified), Racemic (if DL)

Structural Visualization

The following diagram illustrates the chemical structure and the fragmentation points relevant

to mass spectrometry and deprotection.
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Figure 1: Structural segmentation of Fmoc-DL-Met-OH highlighting the Fmoc protecting group,
the reactive carboxyl terminus, and the oxidation-sensitive thioether side chain.[2]

Stability & Storage Protocol

The primary stability concern for Fmoc-DL-Met-OH is the oxidation of the thioether sulfur to
methionine sulfoxide (

) or methionine sulfone (
). This reaction is accelerated by light, moisture, and atmospheric oxygen.

e Storage Condition: Store at

to
(refrigerated).

o Container: Tightly sealed, amber glass or opaque plastic to prevent photodegradation.
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» Hygroscopicity: The compound is slightly hygroscopic. Allow the bottle to equilibrate to room
temperature before opening to prevent condensation, which accelerates hydrolysis and
oxidation.

Application in Solid Phase Peptide Synthesis
(SPPS)

Integrating Fmoc-DL-Met-OH into SPPS requires standard coupling protocols, but the cleavage
step demands specific scavengers to prevent the alkylation or oxidation of the methionine
sulfur.

Coupling Protocol (Standard)

Since the side chain is unprotected, Fmoc-DL-Met-OH couples efficiently using standard
carbodiimide/phosphonium chemistry.

» Activation: Dissolve Fmoc-DL-Met-OH (3 eq) in DMF. Add HBTU/HCTU (2.9 eq) and DIEA (6
eq).

e Coupling: React for 30—60 minutes at room temperature.

e Monitoring: Ninhydrin test (Kaiser test) is effective.

Critical Workflow: Preventing Oxidation During Cleavage

The acidic conditions of final cleavage (TFA) can cause the methionine sulfur to act as a
nucleophile, reacting with carbocation byproducts (e.g., from t-butyl groups) to form sulfonium
salts, or oxidizing to sulfoxide.

Recommended Cleavage Cocktail (Reagent H):

TFA: 81%][3]

Phenol: 5%

Thioanisole: 5%

1,2-Ethanedithiol (EDT): 2.5%
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o Water: 3%
o Dimethylsulfide (DMS): 2%
o« Ammonium lodide (
): 1.5%
Note:

and DMS are specifically included to reduce any Met(O) formed back to Met in situ.

SPPS Cycle Diagram

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Resin-Bound Peptide
(N-Terminus Free)

l

Coupling Step
Fmoc-DL-Met-OH + HBTU/DIEA
(30-60 min)

-

\
\
\
Wash (DMF) i
\
|
|
Next Cycle

Fmoc Removal
20% Piperidine in DMF
(2 x 10 min)

/
/
/
/
VA

Wash (DMF)

-~
i

~

nd of Synthesis

Final Cleavage
TFA + Scavengers (Reagent H)
(Reduces Met Oxidation)

Click to download full resolution via product page

Figure 2: SPPS cycle incorporating Fmoc-DL-Met-OH.[2][4][5][6] The dashed line indicates the
repetitive nature of the cycle. The red node highlights the critical cleavage step where oxidation

mitigation is required.
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Quality Control & Analytical Expectations

When analyzing peptides containing DL-Methionine:

o HPLC: Expect peak broadening or splitting if the peptide sequence is chiral (i.e., contains
other L-amino acids). The presence of DL-Met creates diastereomers (L-Met-peptide and D-
Met-peptide) which may resolve on standard C18 columns.

o Mass Spectrometry: The molecular weight is identical for both isomers. However, if oxidation
occurs, you will observe a mass shift of +16 Da (Sulfoxide) or +32 Da (Sulfone).

e Racemization Check: If using DL-Met intentionally, ensure your ratio is ~50:50. If using L-Met
and checking for racemization, the D-isomer content should be
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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